Cas no 58344-55-1 (1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-)

• Product Name: 1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-
• CAS No: 58344-55-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 379826
• PubChem ID: 6434566
• Update Time: 2025-04-19

1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hepten-3-one,1-(1,3-benzodioxol-5-yl)-6-methyl-
• (E)-1-(1,3-benzodioxol-5-yl)-6-methylhept-1-en-3-one
• 6-Methyl-1-(3,4-methylenedioxyphenyl)-1-hepten-3-one
• 58344-55-1
• 1-HEPTEN-3-ONE, 6-METHYL-1-(3,4-METHYLENEDIOXYPHENYL)-
• 1-Hepten-3-one, 1-(1,3-benzodioxol-5-yl)-6-methyl-

• Inchi： 1S/C15H18O3/c1-11(2)3-6-13(16)7-4-12-5-8-14-15(9-12)18-10-17-14/h4-5,7-9,11H,3,6,10H2,1-2H3/b7-4+
• InChI Key： IBXZUVNPXSUMCU-QPJJXVBHSA-N
• SMILES： O1COC2C=CC(=CC1=2)/C=C/C(CCC(C)C)=O

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.111
• Boiling Point: 378.4°C at 760 mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.558
• PSA: 35.53